Cas no 153136-05-1 (Phosphorimidictriamide,N'''-(1,1,3,3-tetramethylbutyl)-N,N',N''-tris[tris(dimethylamino)phosphoranylidene]-)

• Product Name: Phosphorimidictriamide,N'''-(1,1,3,3-tetramethylbutyl)-N,N',N''-tris[tris(dimethylamino)phosphoranylidene]-
• CAS No: 153136-05-1
• Molecular Formula: C₂₆H₇₁N₁₃P₄
• Molecular Weight: 689.82424
• CID: 99019
• PubChem ID: 57652795

Phosphorimidictriamide,N'''-(1,1,3,3-tetramethylbutyl)-N,N',N''-tris[tris(dimethylamino)phosphoranylidene]- Properties

Names and Identifiers

• Phosphorimidictriamide,N'''-(1,1,3,3-tetramethylbutyl)-N,N',N''-tris[tris(dimethylamino)phosphoranylidene]-
• N-[bis(dimethylamino)-[2,4,4-trimethylpentan-2-ylimino-bis[[tris(dimethylamino)-λ⁵-phosphanylidene]amino]-λ⁵-phosphanyl]imino-λ⁵-phosphanyl]-N-methylmethanamine
• Phosphazene Base p4-t-Oct
• 1,1,1,5,5,5-hexafluoro-4-chloro-3-penten-2-one
• 3-Penten-2-one,4-chloro-1,1,1,5,5,5-hexafluoro
• 4-Chloro-1,1,1,5,5,5-hexafluoro-3-penten-2-one
• Phosphazene base P4-t-Oct solution
• phosphazene basep(4)-T-oct solution
• PHOSPHAZENE BASE P(4)-T-OCT SOLUTION, 1. 00 M IN N-HEXANE
• Phosphazene base P4-t-Oct solution purum, 1.00 M±0.05 M in hexane
• 1-tert-octyl-4,4,4-tris(dimethylamino)-2,2-bis[tris(dimethylamino)phosphoranylidenamino]-2Λ5,4Λ5-catenadi(phosphazene)
• 1-tert-Octyl-4,4,4-tris(dimethylamino)-2,2-bis[tris(dimethylamino)phosphoranylidenamino]-2Λ:5,4Λ:5-catenadi(phosphazene)
• 1-TERT-OCTYL-4,4,4-TRIS(DIMETHYLAMINO)-2,2-BIS[TRIS(DIMETHYLAMINO) PHOSPHORANYLIDE-NAMINO]-2LAMBDA5,4LAMBDA5-CATENADI(PHOSPHAZENE)
• DTXSID10393874
• 153136-05-1
• N-[bis(dimethylamino)-[2,4,4-trimethylpentan-2-ylimino-bis[[tris(dimethylamino)-lambda5-phosphanylidene]amino]-lambda5-phosphanyl]imino-lambda5-phosphanyl]-N-methylmethanamine
• SCHEMBL13754813
• J-008983
• 1-TERT-OCTYL-4,4,4-TRIS(DIMETHYLAMINO)-2,2-BIS[TRIS(DIMETHYLAMINO) PHOSPHORANYLIDE-NAMINO]-2LAMBDA5,

• MDL： MFCD00145115
• InChIKey： HGZNCRLCTDLORC-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H71N13P4/c1-25(2,3)24-26(4,5)27-40(28-41(31(6)7,32(8)9)33(10)11,29-42(34(12)13,35(14)15)36(16)17)30-43(37(18)19,38(20)21)39(22)23/h24H2,1-23H3
• SMILES： CC(N=P(N=P(N(C)C)(N(C)C)N(C)C)(N=P(N(C)C)(N(C)C)N(C)C)N=P(N(C)C)(N(C)C)N(C)C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 689.49100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 15
• Monoisotopic Mass: 689.491
• Heavy Atom Count: 43
• Complexity: 929
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 78.6A^2

Experimental Properties

• LogP: 7.04040
• PSA: 117.84000
• Refractive Index: 1.52
• Boiling Point: 644.6°C at 760 mmHg
• Flash Point: Fahrenheit: -14.8 ° f
  Celsius: -26 ° c
  
• Color/Form: 1.00 M±0.05 M in hexane
• Density: 1.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds